Cas no 1805070-04-5 (Methyl 5-(difluoromethyl)-2-hydroxy-3-nitropyridine-4-acetate)

• Product Name: Methyl 5-(difluoromethyl)-2-hydroxy-3-nitropyridine-4-acetate
• CAS No: 1805070-04-5
• MF: C₉H₈F₂N₂O₅
• MW: 262.167029380798
• CID: 4889748
• Update Time: 2025-10-30

Methyl 5-(difluoromethyl)-2-hydroxy-3-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-2-hydroxy-3-nitropyridine-4-acetate

• Inchi： 1S/C9H8F2N2O5/c1-18-6(14)2-4-5(8(10)11)3-12-9(15)7(4)13(16)17/h3,8H,2H2,1H3,(H,12,15)
• InChI Key： KNSYLTIFPWDIFW-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(=C1CC(=O)OC)[N+](=O)[O-])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 464
• XLogP3: -0.2
• Topological Polar Surface Area: 101

Additional information on Methyl 5-(difluoromethyl)-2-hydroxy-3-nitropyridine-4-acetate

Methyl 5-(difluoromethyl)-2-hydroxy-3-nitropyridine-4-acetate: A Comprehensive Overview

Methyl 5-(difluoromethyl)-2-hydroxy-3-nitropyridine-4-acetate, identified by the CAS number 1805070-04-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug design, agrochemicals, and advanced materials. The molecule's structure, which includes a pyridine ring substituted with hydroxyl, nitro, and difluoromethyl groups, makes it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of fluorinated compounds in modern drug discovery. The presence of the difluoromethyl group in Methyl 5-(difluoromethyl)-2-hydroxy-3-nitropyridine-4-acetate contributes to its unique electronic properties and enhances its stability. This feature has been exploited in developing new therapeutic agents targeting various diseases, including cancer and infectious disorders. Researchers have reported that the compound exhibits promising activity in preclinical models, particularly in modulating key cellular pathways involved in disease progression.

In addition to its pharmacological applications, Methyl 5-(difluoromethyl)-2-hydroxy-3-nitropyridine-4-acetate has been explored for its role in agrochemicals. The nitro group on the pyridine ring imparts strong electron-withdrawing effects, which can enhance the compound's ability to act as a herbicide or fungicide. Recent field trials have demonstrated its efficacy in controlling invasive plant species without adverse effects on non-target organisms, making it a potential candidate for sustainable agricultural practices.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Researchers have optimized the synthesis pathway by employing advanced catalytic systems and green chemistry principles. These advancements not only improve the efficiency of production but also reduce environmental impact, aligning with global sustainability goals.

Furthermore, the structural versatility of Methyl 5-(difluoromethyl)-2-hydroxy-3-nitropyridine-4-acetate has led to its use as a precursor for constructing more complex molecules. For instance, it serves as an intermediate in the synthesis of heterocyclic compounds with potential applications in optoelectronics and energy storage devices. Its ability to form stable coordination complexes with transition metals has opened new avenues for catalysis and material science.

In conclusion, Methyl 5-(difluoromethyl)-2-hydroxy-3-nitropyridine-4-acetate (CAS No. 1805070-04-5) stands out as a multifaceted compound with diverse applications across various scientific domains. Ongoing research continues to uncover new potentials for this compound, underscoring its importance in advancing both academic and industrial chemistry.